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methyl (4R)-4-[(5R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-3,6-dioxo-2,4,5,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate methyl (4R)-4-[(5R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-3,6-dioxo-2,4,5,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate Methyl 3,6-dioxo-5beta-cholan-24-oate is a bile acid.
Brand Name: Vulcanchem
CAS No.: 1175-04-8
VCID: VC20942503
InChI: InChI=1S/C25H38O4/c1-15(5-8-23(28)29-4)18-6-7-19-17-14-22(27)21-13-16(26)9-11-25(21,3)20(17)10-12-24(18,19)2/h15,17-21H,5-14H2,1-4H3/t15-,17+,18-,19+,20+,21+,24-,25-/m1/s1
SMILES: CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(=O)C4)C)C
Molecular Formula: C25H38O4
Molecular Weight: 402.6 g/mol

methyl (4R)-4-[(5R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-3,6-dioxo-2,4,5,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate

CAS No.: 1175-04-8

Cat. No.: VC20942503

Molecular Formula: C25H38O4

Molecular Weight: 402.6 g/mol

* For research use only. Not for human or veterinary use.

methyl (4R)-4-[(5R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-3,6-dioxo-2,4,5,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate - 1175-04-8

Specification

Description Methyl 3,6-dioxo-5beta-cholan-24-oate is a bile acid.
CAS No. 1175-04-8
Molecular Formula C25H38O4
Molecular Weight 402.6 g/mol
IUPAC Name methyl (4R)-4-[(5R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-3,6-dioxo-2,4,5,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
Standard InChI InChI=1S/C25H38O4/c1-15(5-8-23(28)29-4)18-6-7-19-17-14-22(27)21-13-16(26)9-11-25(21,3)20(17)10-12-24(18,19)2/h15,17-21H,5-14H2,1-4H3/t15-,17+,18-,19+,20+,21+,24-,25-/m1/s1
Standard InChI Key DSADZYPPAGRNLW-XCVUNFFJSA-N
Isomeric SMILES C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=O)[C@H]4[C@@]3(CCC(=O)C4)C)C
SMILES CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(=O)C4)C)C
Canonical SMILES CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(=O)C4)C)C

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